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Compound of Interest

Compound Name: CAY10590

Cat. No.: B592788

Audience: This document is intended for researchers, scientists, and drug development
professionals who require a standardized protocol for the preparation of a CAY10590 stock
solution for in vitro and in vivo studies.

Introduction CAY10590 is a potent and selective inhibitor of secreted phospholipase A2
(sPLA2).[1][2] sSPLA2 is an enzyme that catalyzes the hydrolysis of fatty acids, leading to the
release of arachidonic acid, a precursor for eicosanoid synthesis.[1] Due to its role in
inflammatory processes, SPLA2 is a target for therapeutic intervention in various diseases.
CAY10590 is utilized in research for studying conditions such as chronic inflammatory kidney
diseases.[2][3] Accurate preparation of a stock solution is the first critical step for obtaining
reliable and reproducible experimental results. Dimethyl sulfoxide (DMSQO) is a common polar
aprotic solvent used for this purpose due to its strong solubilizing capacity for a wide range of
organic compounds.[4][5] This protocol provides a detailed, step-by-step guide to preparing a
CAY10590 stock solution in DMSO.

Physicochemical Data and Storage

All essential quantitative data for CAY10590 are summarized in the table below. This
information is critical for accurate calculations and proper handling of the compound.
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Parameter Value Source
Molecular Weight 347.5 g/mol [1]
Appearance Crystalline solid [1]
Solubility in DMSO 20 mg/mL [1]
Storage (Powder) -20°C for up to 2-3 years [21[3][6]
Storage (Stock Solution in -80°C for up to 6 months-20°C 3]
DMSO) for up to 1 month

Experimental Protocol

Materials
« CAY10590 powder (CAS: 1101136-50-8)

¢ Anhydrous/spectroscopic grade Dimethyl Sulfoxide (DMSO) (CAS: 67-68-5)
» Sterile, nuclease-free microcentrifuge tubes or cryovials

Equipment

» Analytical balance (if not using a pre-weighed vial)

» Calibrated micropipettes (P200, P1000)

o Sterile, filtered pipette tips

» Vortex mixer

e Sonicator (optional, for aiding dissolution)

e Laminar flow hood or sterile workbench

e -20°C and -80°C freezers

Safety Precautions
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o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

o Handle CAY10590 powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

e DMSO is an excellent solvent that can facilitate the absorption of other chemicals through
the skin.[7] Avoid direct contact with skin. If contact occurs, wash the affected area
thoroughly with water.

o Consult the Safety Data Sheet (SDS) for both CAY10590 and DMSO before starting the
procedure.

Stock Solution Preparation (Example: 10 mM)

This protocol describes the preparation of a 10 mM stock solution. The same principle can be
applied to prepare a stock of any desired concentration, provided it does not exceed the
solubility limit of 20 mg/mL.

Step 1: Equilibrate Reagents Before opening, allow the vial containing CAY10590 powder and
the DMSO solvent to equilibrate to room temperature for at least 15-20 minutes. This prevents
condensation of atmospheric moisture, which can affect compound stability.

Step 2: Calculate Required DMSO Volume The volume of DMSO required depends on the
mass of CAY10590 and the desired final concentration. It is often more accurate to dissolve the
entire contents of a pre-weighed vial rather than weighing out small amounts of powder.[8]

The formula for calculating the required solvent volume is:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Molarity (mol/L))
Example Calculation for 1 mg of CAY10590:

e Mass=1mg=0.001¢g

e Molecular Weight = 347.5 g/mol

e Desired Concentration = 10 mM = 0.010 mol/L
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Volume (L) = 0.001 g/ (347.5 g/mol x 0.010 mol/L) = 0.0002877 L
*Volume (pL) = 0.0002877 L x 1,000,000 pL/L = 287.8 pL

Therefore, add 287.8 uL of DMSO to 1 mg of CAY10590 to obtain a 10 mM stock solution. A
pre-calculated table for common stock concentrations is provided below.

Volume of DMSO Volume of DMSO Volume of DMSO
Mass of CAY10590

for 1 mM Stock for 5 mM Stock for 10 mM Stock
1mg 2.878 mL 575.5 uL 287.8 uL
5 mg 14.388 mL 2.878 mL 1.439 mL
10 mg 28.777 mL 5.755 mL 2.878 mL

Step 3: Dissolution

» Using a calibrated micropipette, carefully add the calculated volume of DMSO to the vial
containing the CAY10590 powder.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved.

 Visually inspect the solution against a light source to ensure there are no visible particulates.
If dissolution is slow, gentle warming of the tube to 37°C or brief sonication can be used to
aid the process.

Step 4: Aliquoting and Storage

e To avoid repeated freeze-thaw cycles that can degrade the compound, it is critical to aliquot
the stock solution into smaller, single-use volumes.[6]

» Dispense the solution into sterile, amber-colored cryovials or microcentrifuge tubes. Typical
aliquot volumes range from 10 pL to 100 uL, depending on experimental needs.

» Label each aliquot clearly with the compound name (CAY10590), concentration (10 mM),
solvent (DMSO), and date of preparation.
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e For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage
(up to 1 month), -20°C is sufficient.[3]

Preparation of Working Solutions

o When preparing working solutions for cell-based assays, the DMSO stock should be diluted

in the appropriate culture medium.

e |tis crucial to ensure the final concentration of DMSO in the assay is low (typically <0.5%) to

prevent solvent-induced cytotoxicity.[6]

o Always include a vehicle control in experiments, which consists of the culture medium with
the same final concentration of DMSO used for the test compound.

Workflow Visualization

The following diagram illustrates the key steps in the preparation and storage of the CAY10590
stock solution.
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Caption: Workflow for CAY10590 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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